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Hazard Identification and Classification
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Compound of Interest

Compound Name: Emodin-d4

cat. No.: B1141276

Emodin-d4 is considered a hazardous substance.[4] It is classified as an irritant and may
cause sensitization by skin contact.[4][5] The primary health concerns are irritation to the skin,
eyes, and respiratory system.[4][5]

GHS Hazard Classification:

Classification Hazard Statement Pictogram Signal Word
Skin Irritation H315: Causes skin ]
o GHSO07 Warning[5]
(Category 2) irritation.[5]
Eye Irritation H319: Causes serious )
o GHSO07 Warning[5]
(Category 2A) eye irritation.[5]

H360: May damage
fertility or the unborn GHSO08 Danger[6]
child.[6]

Reproductive Toxicity
(Category 1B)

Specific Target Organ
o ) H335: May cause ]
Toxicity (Single ) S GHSO07 Warning[5]
respiratory irritation.[5]
Exposure)

Precautionary Statements:

e P202: Do not handle until all safety precautions have been read and understood.[6]

e P261: Avoid breathing dust.[5]
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o P308+P313: IF exposed or concerned: Get medical advice/attention.[6]

Physical and Chemical Properties

Emodin-d4 is the deuterium-labeled version of Emodin.[2] It appears as a brownish to dark
orange solid or orange powder.[3][7]

Property Value

CAS Number 132796-52-2[1][2][3]

Molecular Formula C15HeD4Os[2][3]

Molecular Weight 274.26 g/mol [2][3]

Appearance Brownish to Dark Orange Solid[3]

Solubilit Practically insoluble in water; soluble in alcohol
olubility ' _ _
and aqueous alkali hydroxide solutions.[7]

Toxicological Information

Toxicological data for Emodin-d4 is limited; however, data for its non-labeled counterpart,
Emodin, is used as a reference. Exposure can cause irritation, and skin contact or ingestion
may be damaging to health.[4] Systemic effects may result from absorption through the skin,
particularly through open cuts or abrasions.[4]

Route of Exposure Organism Value
Intraperitoneal Mouse LD50: 35 mg/kg[4][5]
Oral Rat TDLO: 3 ml/kg[5]

The detailed experimental protocols for deriving these toxicological values are not available in
standard safety data sheets. For methodologies, researchers must consult the original
toxicological research publications.

First-Aid Measures
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In case of exposure, immediate action is critical.

Exposure Route First-Aid Procedure

) Move the person to fresh air. If exposed or
Inhalation ] ]
concerned, seek medical advice.[6]

Remove contaminated clothing. Wipe off as
much material as possible and wash the

Skin Contact affected area with plenty of water.[4][6] Do not
expose open cuts or abraded skin to the

material.[4]

Immediately rinse with water while holding the
Eye Contact eyelids wide open.[6] Seek medical attention as

the material can cause serious eye irritation.[5]

Rinse mouth with water.[6] Do NOT induce
Ingestion vomiting.[4] Transport the individual to a hospital

or doctor without delay.[4]

Handling, Storage, and Personal Protection

Adherence to strict laboratory protocols is necessary to minimize risk.

Safe Handling

o Handle the material in a well-ventilated area or, whenever possible, in a laboratory hood with
a high-efficiency particulate air (HEPA) filter.[4][6]

» Avoid all personal contact, including the inhalation of dust.[4]

o Wear appropriate personal protective equipment (PPE) at all times.[4]
e Do not eat, drink, or smoke in the handling area.[4]

e Wash hands thoroughly with soap and water after handling.[4]

» Take precautionary measures against static discharge.[5]
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Storage

o Keep containers tightly sealed and store in a cool, dry, and well-ventilated area.[4][8]
e The recommended storage temperature is 2—8 °C in a refrigerator.[3][9]
o Store locked up and away from incompatible materials such as strong oxidizing agents.[6][8]

» Protect containers from physical damage and check regularly for leaks.[4]

| : . PPE)

Type Specification

Safety glasses with side shields or chemical
Eye/Face Protection goggles are required.[4] Contact lenses can

pose a special hazard and should be avoided.[4]

Wear suitable chemical-resistant gloves (tested
according to EN 374) and a lab coat.[9] Launder

Skin Protection _ _
contaminated clothing separately before reuse.

[4]

If dust is generated, use a certified particulate
) ) respirator.[4] The choice of respirator should be
Respiratory Protection _ .
based on a risk assessment of the specific

laboratory procedures.[4]

Accidental Release and Disposal

Prompt and correct response to spills is essential.

Spill-Response Protocol

o Alert Personnel: Immediately alert others in the area.[4]
o Evacuate: If the spill is large, evacuate the area.

o Ventilate: Ensure the area is well-ventilated.
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o Containment: For dry spills, use dry clean-up procedures to avoid generating dust.[4]
Dampen the solid material with a solvent like acetone, then transfer it to a suitable, sealed
container.[7]

o Cleaning: Use absorbent paper dampened with acetone to pick up any remaining material.[7]
Wash the spill area with large amounts of water.[4] The non-recoverable remainder can be
washed with a sodium hypochlorite solution.[6]

o Prevention: Prevent spillage from entering drains or waterways.[4]

Waste Disposal

» Dispose of waste material in suitable, labeled containers according to official national and
local regulations.[5]

» Do not dispose of with household garbage or allow the product to reach the sewage system.

[5]

Experimental Workflow and Logic

The following diagram outlines the standard workflow for safely handling a potent chemical
compound like Emodin-d4 in a research setting.

Caption: Workflow for Safe Handling of Emodin-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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